Cas no 552301-45-8 (2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid)

2-(4-(2-Hydroxyethyl)phenyl)-2-Methylpropanoic acid is a versatile organic compound featuring a phenyl ring substituted with a hydroxyethyl group and a methylpropanoic acid moiety. Its structure combines aromatic and aliphatic functionalities, making it valuable in synthetic chemistry and pharmaceutical applications. The presence of both hydroxyl and carboxylic acid groups enhances its reactivity, enabling use as an intermediate in the synthesis of esters, amides, and other derivatives. The compound's stability and well-defined structure facilitate precise modifications, supporting research in drug development and material science. Its balanced polarity also improves solubility in organic and aqueous media, broadening its utility in formulation studies.

2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid structure

552301-45-8 structure

Product Name:2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid

CAS No:552301-45-8

MF:C₁₂H₁₆O₃

MW:208.253643989563

MDL:MFCD13152211

CID:843686

PubChem ID:66869806

Update Time:2025-05-28

2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid
- 4-(2-Hydroxyethyl)-I+/-,I+/--dimethylbenzeneacetic acid
- SCHEMBL992215
- F13310
- 2-[4-(2-hydroxyethyl)phenyl]-2-methylpropanoic acid
- DB-087360
- 2-(4-(2-HYDROXYETHYL)PHENYL)-2-METHYLPROPANOICACID
- DTXSID001235060
- AC-29253
- 552301-45-8
- MDL： MFCD13152211
- Inchi： 1S/C12H16O3/c1-12(2,11(14)15)10-5-3-9(4-6-10)7-8-13/h3-6,13H,7-8H2,1-2H3,(H,14,15)
- InChI Key： CHSAZBMOBSHGFV-UHFFFAOYSA-N
- SMILES： OC(C(C)(C)C1C=CC(CCO)=CC=1)=O

Computed Properties

Exact Mass: 208.109944368g/mol
Monoisotopic Mass: 208.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Density: 1.150±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (5.4 g/l) (25 º C),

2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1003263-25g	2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid	552301-45-8	95%	25g	$520	2024-07-24
1PlusChem	1P00DC0F-1g	2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid	552301-45-8	97%	1g	$23.00	2024-04-29
1PlusChem	1P00DC0F-5g	2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid	552301-45-8	97%	5g	$80.00	2024-04-29
Aaron	AR00DC8R-1g	2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid	552301-45-8	98%	1g	$18.00	2025-02-13
Aaron	AR00DC8R-5g	2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid	552301-45-8	98%	5g	$65.00	2025-02-13
Aaron	AR00DC8R-10g	2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid	552301-45-8	98%	10g	$116.00	2023-12-15
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A2B Chem LLC	AG21295-1g	2-(4-(2-Hydroxyethyl)phenyl)-2-methylpropanoic acid	552301-45-8	97%	1g	$21.00	2024-04-19
A2B Chem LLC	AG21295-5g	2-(4-(2-Hydroxyethyl)phenyl)-2-methylpropanoic acid	552301-45-8	97%	5g	$73.00	2024-04-19
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